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Compound of Interest

Compound Name: 4,5-Dihydrooxazole, 2-vinyl-

Cat. No.: B080637

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-vinyl-4,5-dihydrooxazole, also known as 2-vinyl-2-oxazoline, is a heterocyclic compound with
the CAS number 13670-33-2.[1] Its structure, featuring a vinyl group attached to a
dihydrooxazole ring, makes it a valuable building block in organic synthesis and polymer
chemistry. The dihydrooxazole moiety is present in various biologically active molecules,
suggesting potential applications in drug discovery and development. This guide provides a
comprehensive overview of the available technical data, synthetic approaches, reactivity, and
potential biological significance of this compound.

Physicochemical and Spectroscopic Data

Quantitative data for 2-vinyl-4,5-dihydrooxazole is primarily based on computational models,
with limited experimentally determined values available in public literature.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula CsH7NO PubChem|[2]

Molecular Weight 97.12 g/mol PubChem|[2]
2-ethenyl-4,5-dihydro-1,3-

IUPAC Name PubChem][2]
oxazole

Canonical SMILES C=CC1=NCCO01 PubChem[2]

BQBSIHIZDSHADD-
InChl Key PubChem|[2]
UHFFFAOYSA-N

Boiling Point Not available
Melting Point Not available
Density Not available
Calculated LogP 0.4 PubChem|[2]

Table 2: Spectroscopic Data
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Spectroscopy

Data Highlights

Source

IH-NMR

Expected signals for vinyl
protons (6 5.0-6.5 ppm) and
dihydrooxazole ring protons (&
3.5-4.5 ppm). Specific
experimental data is not

readily available.

General NMR knowledge

BBC-NMR

Expected signals for vinyl
carbons (6 110-140 ppm) and
dihydrooxazole ring carbons (o
50-70 ppm), as well as the
imine carbon (& ~165 ppm).

General NMR knowledge

Infrared (IR)

Expected characteristic peaks
for C=C stretching (vinyl)
around 1640 cm~1, C=N
stretching (imine) around
1650-1680 cm~1, and C-O
stretching around 1000-1300

cm~L.

General IR knowledge

Mass Spec (GC-MS)

Molecular ion peak (M+)
expected at m/z = 97.
Fragmentation pattern would

likely involve loss of the vinyl

group.

PubChem][2]

Synthesis and Reactivity
Synthetic Approaches

While a specific, detailed experimental protocol for the synthesis of 2-vinyl-4,5-dihydrooxazole

is not widely published, a general and plausible method involves the cyclization of a suitable

precursor. One common method for synthesizing 2-substituted-4,5-dihydrooxazoles is the

reaction of a nitrile with an aminoalcohol, often promoted by a catalyst. For 2-vinyl-4,5-

dihydrooxazole, this would involve the reaction of acrylonitrile with 2-aminoethanol.
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Plausible Synthesis of 2-vinyl-4,5-dihydrooxazole

Catalyst

Acrylonitrile 2-Aminoethanol (e.g., ZnClz)

Adduct Intermediate

Cyclization/
Dehydration

2-vinyl-4,5-dihydrooxazole

g-Hzo

Click to download full resolution via product page

Caption: Plausible synthetic route to 2-vinyl-4,5-dihydrooxazole.

Reactivity

The reactivity of 2-vinyl-4,5-dihydrooxazole is characterized by the functionalities of the vinyl
group and the dihydrooxazole ring.

e Polymerization: The vinyl group can undergo radical or cationic polymerization to form
poly(2-vinyl-4,5-dihydrooxazole). This polymer would feature pendant dihydrooxazole rings,
which could be further functionalized. Poly(2-isopropenyl-2-oxazoline), a related polymer,
has been explored for biomedical applications due to its biocompatibility and
immunomodulatory properties.[3]
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e Reactions of the Dihydrooxazole Ring: The dihydrooxazole ring can participate in various
reactions. For instance, it can undergo acid-catalyzed hydrolysis to yield an N-(2-
hydroxyethyl)amide. The nitrogen atom can also act as a nucleophile.

Potential Applications in Drug Development

While there is limited research on the specific biological activities of 2-vinyl-4,5-dihydrooxazole,
the broader class of oxazole and dihydrooxazole derivatives has shown promise in several
therapeutic areas.

Anti-inflammatory Activity

Several studies have demonstrated the anti-inflammatory properties of various oxazole and
isoxazoline derivatives.[4][5][6][7] The proposed mechanisms often involve the inhibition of key
inflammatory mediators. For instance, some isoxazoline derivatives have been shown to exhibit
potent and selective inhibitory activity on cyclooxygenase-2 (COX-2).[5] Inhibition of the NF-kB
signaling pathway is another potential mechanism by which small molecules can exert anti-
inflammatory effects.
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Potential Anti-inflammatory Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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